Cas no 2089718-50-1 ((6-Chloropyrimidin-4-yl)alanine)

• Product Name: (6-Chloropyrimidin-4-yl)alanine
• CAS No: 2089718-50-1
• MF: C₇H₈ClN₃O₂
• MW: 201.610320091248
• CID: 5722599
• PubChem ID: 121204682
• Update Time: 2025-07-21

(6-Chloropyrimidin-4-yl)alanine Chemical and Physical Properties

Names and Identifiers

• 2089718-50-1
• F1907-8702
• 2-[(6-chloropyrimidin-4-yl)amino]propanoic acid
• AKOS026712997
• (6-chloropyrimidin-4-yl)alanine
• Alanine, N-(6-chloro-4-pyrimidinyl)-
• (6-Chloropyrimidin-4-yl)alanine

• Inchi： 1S/C7H8ClN3O2/c1-4(7(12)13)11-6-2-5(8)9-3-10-6/h2-4H,1H3,(H,12,13)(H,9,10,11)
• InChI Key： YGSZJLIGMUTQJI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)NC(C(=O)O)C

Computed Properties

• Exact Mass: 201.0305042g/mol
• Monoisotopic Mass: 201.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.490±0.06 g/cm3(Predicted)
• Boiling Point: 451.6±35.0 °C(Predicted)
• pka: 3.78±0.10(Predicted)